Cas no 790725-81-4 (2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid)
2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (8-ETHYL-2,4-DIOXO-1,3-DIAZASPIRO[4.5]DEC-3-YL)ACETIC ACID
- 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid
-
- MDL: MFCD06360006
- Inchi: 1S/C12H18N2O4/c1-2-8-3-5-12(6-4-8)10(17)14(7-9(15)16)11(18)13-12/h8H,2-7H2,1H3,(H,13,18)(H,15,16)
- InChI Key: HIGUZLALYBCEKD-UHFFFAOYSA-N
- SMILES: O=C1C2(CCC(CC)CC2)NC(N1CC(=O)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E904105-50mg |
2-{8-Ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid |
790725-81-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E904105-100mg |
2-{8-Ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid |
790725-81-4 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E904105-500mg |
2-{8-Ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid |
790725-81-4 | 500mg |
$ 320.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E877358-1mg |
(8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)acetic acid |
790725-81-4 | 95% | 1mg |
¥1,472.40 | 2022-01-10 | |
| Chemenu | CM216834-1g |
2-(8-Ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetic acid |
790725-81-4 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM216834-5g |
2-(8-Ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetic acid |
790725-81-4 | 97% | 5g |
$*** | 2023-05-29 | |
| Chemenu | CM216834-10g |
2-(8-Ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)acetic acid |
790725-81-4 | 97% | 10g |
$*** | 2023-05-29 | |
| Enamine | EN300-10962-0.05g |
2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid |
790725-81-4 | 95% | 0.05g |
$138.0 | 2023-10-27 | |
| Enamine | EN300-10962-0.1g |
2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid |
790725-81-4 | 95% | 0.1g |
$205.0 | 2023-10-27 | |
| Enamine | EN300-10962-0.25g |
2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid |
790725-81-4 | 95% | 0.25g |
$292.0 | 2023-10-27 |
2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid Suppliers
2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid
Introduction to 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic Acid (CAS No. 790725-81-4)
2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 790725-81-4, belongs to a class of molecules known for their potential biological activities. The intricate structure of this compound, featuring a spirocyclic framework and multiple functional groups, makes it a subject of intense study for its pharmacological properties.
The molecular structure of 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid is characterized by a spirocyclic core, which is a unique arrangement of atoms that creates a rigid and stable framework. This core is further functionalized with an acetic acid moiety and an ethyl group, contributing to the compound's overall reactivity and biological activity. The presence of multiple oxygen-containing functional groups, such as the dioxo group and the carboxylic acid group, enhances the compound's potential interactions with biological targets.
In recent years, there has been growing interest in spirocyclic compounds due to their unique structural features and potential therapeutic applications. Spirocyclic structures are known for their stability and resistance to metabolic degradation, making them ideal candidates for drug development. The specific spirocyclic framework of 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid has been the focus of several studies aimed at elucidating its pharmacological properties.
One of the most compelling aspects of this compound is its potential as a lead molecule for the development of new drugs. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. Preliminary studies suggest that 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid may exhibit inhibitory effects on certain enzymes that are implicated in inflammatory responses and cancer progression.
The synthesis of 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid represents a significant achievement in organic chemistry due to the complexity of its structure. The synthesis involves multiple steps, including cyclization reactions and functional group transformations, which require precise control over reaction conditions. Advances in synthetic methodologies have made it possible to produce this compound in sufficient quantities for further biological evaluation.
The pharmacological evaluation of 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes associated with inflammation and cancer. Additionally, the compound has shown potential as an antioxidant agent, which could be beneficial in preventing oxidative stress-related diseases.
The structural features of this compound also make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the biological activity of 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid to improve its efficacy and selectivity.
In conclusion, 2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yloic acid (CAS No. 79072581) is a structurally complex and biologically active compound that holds significant promise for pharmaceutical applications. Its unique spirocyclic framework and functional groups make it a valuable tool for researchers exploring new therapeutic strategies. As more studies are conducted on this compound, its potential as a lead molecule for drug development will continue to be evaluated and expanded upon.
790725-81-4 (2-{8-ethyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid) Related Products
- 723-09-1(2-(2,5-Dioxo-4,4-dipropylimidazolidin-1-yl)acetic Acid)
- 743441-93-2(2-{6-methyl-2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid)
- 61703-30-8(2,4-Imidazolidinedione, 1,3-bis(2-hydroxyethyl)-5,5-bis(1-methylethyl)-)
- 56605-11-9(1,3-Diazaspiro[4.5]decane-2,4-dione,3-[2-[bis(2-hydroxyethyl)amino]ethyl]-)
- 42431-40-3(1,3-Diazaspiro[4.5]decane-2,4-dione, 1,3-bis(2-hydroxyethyl)-)
- 63696-47-9( )
- 956355-40-1(2-(4-Cyclopropyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid)
- 714-72-7(2-{2,4-Dioxo-1,3-diazaspiro4.4nonan-3-yl}acetic Acid)
- 834-45-7(2-{2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl}acetic acid)
- 714-71-6(2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid)